Cas no 933712-74-4 (4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine)

• Product Name: 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine
• CAS No: 933712-74-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 4933805
• Update Time: 2025-11-01

4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 4-(BENZO[D][1,3]DIOXOL-5-YL)CYCLOHEXANAMINE
• 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine

• Inchi： 1S/C13H17NO2/c14-11-4-1-9(2-5-11)10-3-6-12-13(7-10)16-8-15-12/h3,6-7,9,11H,1-2,4-5,8,14H2
• InChI Key： YLNVNBXPIIWSEC-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5

Additional information on 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine

4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine: A Comprehensive Overview

4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine, identified by the CAS registry number 933712-74-4, is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique molecular architecture, which combines a cyclohexanamine backbone with a benzo[d][1,3]dioxole substituent. The integration of these two distinct moieties creates a molecule with potential applications in drug design and material science.

The benzo[d][1,3]dioxole group, often referred to as the methyl vinyl ether group, is a heterocyclic structure that imparts unique electronic and steric properties to the molecule. This group is known for its ability to act as an electron-withdrawing or donating moiety, depending on the context of the molecule. In the case of 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine, this substituent enhances the compound's reactivity and stability, making it a promising candidate for various chemical transformations.

Recent studies have highlighted the potential of 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine in medicinal chemistry. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly those targeting specific protein kinases and enzyme systems. The cyclohexanamine core provides a rigid framework that can be further functionalized to enhance bioavailability and selectivity. For instance, modifications to the amine group have shown promise in developing inhibitors for oncogenic pathways, offering new avenues for cancer therapy.

In addition to its pharmacological applications, 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine has been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and catalytic applications.

The synthesis of 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine involves a multi-step process that typically begins with the preparation of the benzo[d][1,3]dioxole derivative. This is followed by a nucleophilic substitution or coupling reaction to introduce the cyclohexanamine moiety. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity profiles of 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine. Initial findings suggest that the compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further studies are required to fully understand its long-term impact on ecosystems and human health.

In conclusion, 4-(Benzo[D][1,3]dioxol-5-YL)cyclohexanamine, CAS No. 933712-74-4, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical community is expected to grow further.